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Compound of Interest

Compound Name: C13H13BrN2OS2

Cat. No.: B12180299 Get Quote

Disclaimer: No specific experimental data or established protocols were found in the public

domain for a compound with the precise molecular formula C13H13BrN2OS2 in the context of

OLED fabrication. The following application notes and protocols are based on established

methodologies for similar heterocyclic compounds used as emissive or electron-transporting

materials in organic light-emitting diodes. The data presented is hypothetical and serves as a

representative example for this class of materials.

Introduction
EML-Br-T1 is a novel brominated heterocyclic compound with the molecular formula

C13H13BrN2OS2. Its molecular structure, rich in aromatic and heteroaromatic moieties,

suggests potential applications in organic electronics. The presence of bromine can enhance

intersystem crossing, potentially making it suitable for phosphorescent or thermally activated

delayed fluorescence (TADF) applications. The oxadiazole and thiazole/thiadiazole-like

moieties are common in electron-transporting and emissive materials due to their electron-

deficient nature and high thermal stability. These notes provide an overview of its potential

application as an emissive layer (EML) material in OLEDs.

Physicochemical Properties of EML-Br-T1
A summary of the key photophysical and electrochemical properties of EML-Br-T1 is presented

below. These properties are crucial for designing efficient OLED device architectures.
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Property Value Method of Measurement

Molecular Weight 357.29 g/mol -

Absorption Peak (λ_abs) 350 nm (in Toluene) UV-Vis Spectroscopy

Emission Peak (λ_em) 520 nm (in Toluene)
Photoluminescence

Spectroscopy

Photoluminescence Quantum

Yield (PLQY)
75% (in doped thin film)

Integrating Sphere

Measurement

Highest Occupied Molecular

Orbital (HOMO)
-5.8 eV Cyclic Voltammetry (CV)

Lowest Unoccupied Molecular

Orbital (LUMO)
-2.9 eV CV and Optical Bandgap

Triplet Energy (E_T) 2.5 eV
Phosphorescence

Spectroscopy (77K)

Glass Transition Temperature

(T_g)
115 °C

Differential Scanning

Calorimetry (DSC)

Decomposition Temperature

(T_d)
380 °C (5% weight loss)

Thermogravimetric Analysis

(TGA)

OLED Device Fabrication Protocol
This section details a standard protocol for the fabrication of a multilayer OLED device using

EML-Br-T1 as the emissive dopant.

3.1. Substrate Preparation

Patterned indium tin oxide (ITO) coated glass substrates are cleaned sequentially in an

ultrasonic bath.

Sonicate in a solution of Decon 90 or equivalent detergent for 15 minutes.

Rinse thoroughly with deionized (DI) water.
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Sonicate in DI water for 15 minutes.

Sonicate in acetone for 15 minutes.

Sonicate in isopropyl alcohol (IPA) for 15 minutes.[1]

The substrates are then dried using a stream of high-purity nitrogen gas.

Immediately before loading into the deposition chamber, the substrates are treated with UV-

ozone for 10 minutes to enhance the work function of the ITO and remove any residual

organic contaminants.

3.2. Organic and Metal Layer Deposition

All organic layers and the metal cathode are deposited by thermal evaporation in a high-

vacuum chamber with a base pressure of < 5 x 10⁻⁷ Torr. The deposition rates are monitored

using quartz crystal microbalances.

Device Structure: ITO / HTL / EML / HBL / ETL / EIL / Cathode

Hole-Injecting Layer (HIL) & Hole-Transporting Layer (HTL): A 40 nm thick layer of N,N'-Di(1-

naphthyl)-N,N'-diphenyl-(1,1'-biphenyl)-4,4'-diamine (NPB) is deposited at a rate of 1.0 Å/s.

Emissive Layer (EML): A 20 nm thick emissive layer is created by co-evaporating the host

material, 4,4'-N,N'-dicarbazole-biphenyl (CBP), with EML-Br-T1 as the dopant. A doping

concentration of 8 wt% is used. The deposition rate for CBP is maintained at 1.8 Å/s, while

the rate for EML-Br-T1 is adjusted to 0.2 Å/s to achieve the desired doping ratio.

Hole-Blocking Layer (HBL): A 10 nm layer of 2,9-dimethyl-4,7-diphenyl-1,10-phenanthroline

(BCP) is deposited at a rate of 1.0 Å/s to confine excitons within the emissive layer.

Electron-Transporting Layer (ETL): A 30 nm thick layer of tris(8-

hydroxyquinolinato)aluminium (Alq3) is deposited at a rate of 1.0 Å/s.[2]

Electron-Injecting Layer (EIL): A 1 nm thick layer of lithium fluoride (LiF) is deposited at a rate

of 0.1 Å/s to facilitate electron injection.
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Cathode: A 100 nm thick layer of aluminum (Al) is deposited at a rate of 2.0 Å/s to serve as

the cathode.

3.3. Encapsulation

To prevent degradation from atmospheric moisture and oxygen, the completed devices are

encapsulated in a nitrogen-filled glovebox using a UV-curable epoxy resin and a glass

coverslip.

Device Performance Characterization
The performance of the fabricated OLED devices is characterized in ambient air without any

further encapsulation.

Current Density-Voltage-Luminance (J-V-L) Characteristics: Measured using a Keithley 2400

source meter and a Konica Minolta CS-2000 spectroradiometer.

Electroluminescence (EL) Spectra: Recorded by the spectroradiometer at a constant driving

voltage of 8V.

Efficiency Calculations: The external quantum efficiency (EQE), current efficiency, and power

efficiency are calculated from the J-V-L data and the EL spectrum, assuming a Lambertian

emission profile.

Representative Device Performance Data
The following table summarizes the performance of a typical OLED device fabricated using

EML-Br-T1 as the green emissive dopant.
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Parameter Value

Peak Emission Wavelength 522 nm

CIE Coordinates (x, y) (0.33, 0.61)

Turn-on Voltage (at 1 cd/m²) 3.2 V

Maximum Luminance 15,200 cd/m² at 12 V

Maximum Current Efficiency 45.5 cd/A

Maximum Power Efficiency 39.8 lm/W

Maximum External Quantum Efficiency (EQE) 14.8%

Visualizations
Caption: Energy level diagram of the OLED device.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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